Cas no 2551115-88-7 (lithium(1+) pyrrolo1,2-apyrazine-1-carboxylate)

• Product Name: lithium(1+) pyrrolo1,2-apyrazine-1-carboxylate
• CAS No: 2551115-88-7
• MF: C₈H₅LiN₂O₂
• MW: 168.078501462936
• MDL: MFCD32874383
• CID: 5657836
• PubChem ID: 155822121
• Update Time: 2025-06-11

lithium(1+) pyrrolo1,2-apyrazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Lithium;pyrrolo[1,2-a]pyrazine-1-carboxylate
• lithium(1+) pyrrolo[1,2-a]pyrazine-1-carboxylate
• 2551115-88-7
• EN300-27159279
• Pyrrolo[1,2-a]pyrazine-1-carboxylic acid, lithium salt (1:1)
• lithium(1+) pyrrolo1,2-apyrazine-1-carboxylate

• MDL： MFCD32874383
• Inchi： 1S/C8H6N2O2.Li/c11-8(12)7-6-2-1-4-10(6)5-3-9-7;/h1-5H,(H,11,12);/q;+1/p-1
• InChI Key： BYFDEVNKXHNGLO-UHFFFAOYSA-M
• SMILES： [O-]C(C1C2=CC=CN2C=CN=1)=O.[Li+]

Computed Properties

• Exact Mass: 168.05110584g/mol
• Monoisotopic Mass: 168.05110584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4Ų

Additional information on lithium(1+) pyrrolo1,2-apyrazine-1-carboxylate

Comprehensive Overview of Lithium(1+) Pyrrolo[1,2-a]Pyrazine-1-Carboxylate (CAS No. 2551115-88-7)

Lithium(1+) pyrrolo[1,2-a]pyrazine-1-carboxylate (CAS No. 2551115-88-7) is an organolithium compound with a unique heterocyclic structure, combining the pyrrolopyrazine backbone with a carboxylate functional group. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery, catalysis, and energy storage. Its molecular formula and structural features make it a versatile intermediate for synthesizing complex molecules, particularly in the development of small-molecule therapeutics and functional materials.

The growing interest in lithium-based compounds stems from their role in next-generation battery technologies, such as solid-state electrolytes and lithium-ion conductors. Researchers are actively exploring derivatives of pyrrolopyrazine scaffolds for their electrochemical stability and ionic conductivity. Additionally, the carboxylate moiety in this compound offers opportunities for further functionalization, enabling tailored properties for specific applications. This aligns with the broader trend of sustainable chemistry and green synthesis, where efficient and eco-friendly processes are prioritized.

In the pharmaceutical sector, lithium(1+) pyrrolo[1,2-a]pyrazine-1-carboxylate is investigated for its potential as a bioactive scaffold. The pyrrolopyrazine core is a privileged structure in medicinal chemistry, often associated with kinase inhibition and CNS-targeting drugs. Recent studies highlight its relevance in addressing neurodegenerative diseases and cancer therapeutics, topics frequently searched in academic and industry databases. The compound’s lithium cation further enhances its solubility and bioavailability, critical factors in drug formulation.

From a synthetic chemistry perspective, the compound’s stability and reactivity make it a valuable building block for cross-coupling reactions and metal-catalyzed transformations. Its compatibility with flow chemistry and high-throughput screening methods aligns with the demand for automated synthesis platforms. These attributes are particularly relevant to researchers searching for scalable synthetic routes or novel ligands in catalysis.

Analytical characterization of CAS No. 2551115-88-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound’s purity and structural integrity, which are essential for reproducibility in both academic and industrial settings. The compound’s thermal and chemical stability is also a key focus, especially for applications in high-temperature processes or harsh reaction environments.

As the scientific community increasingly prioritizes data-driven research, computational studies on lithium(1+) pyrrolo[1,2-a]pyrazine-1-carboxylate have gained traction. Molecular docking and DFT calculations are employed to predict its interactions with biological targets or materials matrices. This integrative approach resonates with trends in AI-assisted drug design and computational materials science, frequently searched topics in interdisciplinary research.

In summary, lithium(1+) pyrrolo[1,2-a]pyrazine-1-carboxylate (CAS No. 2551115-88-7) represents a multifaceted compound with promising applications across pharmaceuticals, energy storage, and catalysis. Its structural versatility and compatibility with modern synthetic and analytical techniques position it as a valuable asset in contemporary research and development efforts.